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Compound of Interest

Compound Name: CDK2-IN-4

Cat. No.: B606570 Get Quote

Essential Safety and Handling Guide for CDK2-IN-4
Disclaimer: This document provides essential safety and logistical information for the handling

of CDK2-IN-4, a potent and selective kinase inhibitor. As a comprehensive Safety Data Sheet

(SDS) with detailed toxicological data for CDK2-IN-4 is not publicly available, this guidance is

based on the precautionary principle and best practices for handling potent, research-grade

small molecule inhibitors. All procedures should be conducted with the assumption that the

compound is potentially hazardous upon inhalation, ingestion, or skin contact. Always consult

with your institution's Environmental Health and Safety (EHS) department for specific protocols

and requirements.

Physicochemical and Storage Information
Below is a summary of the key physicochemical properties and storage recommendations for

CDK2-IN-4.
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Property Value Source(s)

Molecular Formula C₂₃H₁₈N₆O₂S [1][2]

Molecular Weight 442.49 g/mol [1][2][3]

CAS Number 2079895-42-2 [1][2]

Appearance Solid [1][2]

Solubility
Soluble in DMSO (e.g., 19.83

mg/mL or 88 mg/mL)
[3][4]

Storage (Solid)

Store at -20°C for up to 3

years. Keep in a dry, sealed

container, protected from light.

[4]

Storage (In Solvent)

Store at -80°C for up to 1 year.

Aliquot to avoid repeated

freeze-thaw cycles.

[4][5]

Personal Protective Equipment (PPE)
A robust PPE strategy is the primary defense against exposure to potent chemical compounds

like CDK2-IN-4. The required level of PPE is contingent on the specific handling task.
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Task
Recommended Personal
Protective Equipment
(PPE)

Rationale

Handling Unopened Vials
• Gloves: Single pair of nitrile

gloves.

To prevent contamination of

the vial exterior.

Weighing/Aliquotting (Solid)

• Gloves: Double pair of nitrile

gloves. • Gown/Lab Coat:

Disposable, polyethylene-

coated gown or a fluid-

resistant lab coat. • Eye/Face

Protection: Safety glasses with

side shields or chemical splash

goggles. • Respiratory

Protection: A NIOSH-approved

respirator (e.g., N95) is

recommended.

To prevent inhalation of fine

powder and minimize skin

contact. Work must be done in

a fume hood.

Reconstituting/Diluting (Liquid)

• Gloves: Double pair of nitrile

gloves. • Gown/Lab Coat:

Disposable, fluid-resistant

gown. • Eye/Face Protection:

Chemical splash goggles.

To protect against splashes

and aerosols when handling

the compound in solution.

Operational and Disposal Plans
Adherence to a strict operational workflow and disposal plan is critical to minimize the risk of

exposure and environmental contamination.

Step-by-Step Handling Protocol
Preparation:

Designate a specific work area, such as a certified chemical fume hood or a Class II

Biosafety Cabinet, for handling CDK2-IN-4.[6]

Assemble all necessary PPE and ensure it is in good condition.
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Verify that an appropriate spill kit and emergency procedures are readily accessible.

Compound Handling:

Weighing: Always handle the solid powder within a certified chemical fume hood or a

ventilated balance enclosure to prevent the inhalation of airborne particles.[6]

Reconstitution: Prepare stock solutions in a chemical fume hood.[6] Add the solvent,

typically DMSO, slowly to the solid compound to avoid splashing.

Experimental Use:

Conduct all experimental work involving CDK2-IN-4 within a fume hood or biosafety

cabinet.

Use disposable plasticware whenever possible to reduce the need for decontamination.

Avoid eating, drinking, or smoking in the designated handling area.

Post-Handling:

Decontaminate all work surfaces and equipment with an appropriate solvent and cleaning

agent.

Carefully doff PPE to avoid self-contamination, removing gloves last.

Wash hands thoroughly with soap and water after completing work.

Disposal Plan
Treat all waste materials that have come into contact with CDK2-IN-4 as hazardous chemical

waste.[7]

Waste Segregation:

Solid Waste: Collect unused compound, contaminated consumables (e.g., pipette tips,

gloves, empty vials), and spill cleanup materials in a clearly labeled, leak-proof hazardous

waste container marked "Hazardous Chemical Waste" and the compound name.[7]
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Liquid Waste: Collect all solutions containing CDK2-IN-4 in a dedicated, sealed, and

properly labeled hazardous liquid waste container. Do not pour any waste down the drain.

[7]

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated area

with secondary containment.

Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange

for the pickup and disposal of hazardous waste.[8]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of CDK2-
IN-4.
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Caption: Workflow for Safe Handling and Disposal of CDK2-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b606570?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T14916/cdk2-in-4/
https://www.abmole.com/products/cdk2-in-4.html
https://www.selleckchem.com/products/cdk2-inhibitor-73.html
https://www.targetmol.com/compound/cdk2-in-4
https://www.medchemexpress.com/cdk2-in-4.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_of_Cdk2_IN_23_A_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Cdk2_IN_28.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_Cdk2_IN_37.pdf
https://www.benchchem.com/product/b606570#personal-protective-equipment-for-handling-cdk2-in-4
https://www.benchchem.com/product/b606570#personal-protective-equipment-for-handling-cdk2-in-4
https://www.benchchem.com/product/b606570#personal-protective-equipment-for-handling-cdk2-in-4
https://www.benchchem.com/product/b606570#personal-protective-equipment-for-handling-cdk2-in-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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